2-Methyl-6-(pyrrolidin-3-yl)pyridine

• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 2-methyl-6-pyrrolidin-3-ylpyridine
• InChI: InChI=1S/C10H14N2/c1-8-3-2-4-10(12-8)9-5-6-11-7-9/h2-4,9,11H,5-7H2,1H3
• InChI Key: ILHRQFYTUQOQLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C2CCNC2

Description

2-Methyl-6-(pyrrolidin-3-yl)pyridine (CAS: 1909308-54-8) is a pyridine derivative with a pyrrolidine substituent at the 6-position and a methyl group at the 2-position. Its dihydrochloride salt form enhances solubility and bioavailability, making it suitable for pharmacological studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the α-methylation of substituted pyridines using a continuous flow setup with Raney® nickel as a catalyst and 1-propanol as the solvent . Another method involves the reaction of 6-methylnicotinate with 2-oxypyrrolidine-1-carboxylic acid tert-butyl ester .

Industrial Production Methods

Industrial production of 2-Methyl-6-(pyrrolidin-3-yl)pyridine may involve large-scale continuous flow synthesis, which offers advantages such as shorter reaction times, increased safety, and reduced waste compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-6-(pyrrolidin-3-yl)pyridine can undergo various chemical reactions, including:

Oxidation: The pyrrolidine ring can be oxidized to form pyrrolidin-2-ones.

Substitution: The compound can participate in substitution reactions, such as the Suzuki–Miyaura coupling, which involves the formation of carbon-carbon bonds using boron reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and other peroxides.

Substitution: Palladium catalysts and boron reagents are typically used in Suzuki–Miyaura coupling reactions.

Major Products

Oxidation: Pyrrolidin-2-ones.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

2-Methyl-6-(pyrrolidin-3-yl)pyridine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of fine chemicals, polymers, and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-6-(pyrrolidin-3-yl)pyridine involves its interaction with specific molecular targets, such as enzymes and receptors. The pyrrolidine ring’s stereochemistry and spatial orientation play a crucial role in its binding affinity and selectivity towards these targets . The compound may exert its effects through pathways involving enzyme inhibition or receptor modulation .

Comparison with Similar Compounds

2-Methyl-6-(phenylethynyl)pyridine (MPEP)

• Structure : Features a phenylethynyl group at the 6-position instead of pyrrolidin-3-yl.
• Pharmacology : A potent mGluR5 antagonist (IC₅₀: ~0.3 µM) with neuroprotective effects against glutamate-induced excitotoxicity in vitro and in vivo .

(E)-2-Methyl-6-(2-phenylethenyl)pyridine (SIB-1893)

• Structure : Styryl group at the 6-position.
• Pharmacology: Selective mGluR5 antagonist (IC₅₀: 0.29 µM) with noncompetitive inhibition .
• Key Difference : The styryl substituent allows π-π interactions with receptor aromatic residues, a feature absent in the pyrrolidine-containing analog .

3-((2-Methyl-4-thiazolyl)ethynyl)pyridine (MTEP)

• Structure : Thiazole-ethynyl group at the 3-position.
• Pharmacology : Improved selectivity and potency (IC₅₀: <0.1 µM) over MPEP, with delayed neuroprotective effects (>6 hours post-toxicity) .
• Key Difference : Thiazole substitution may enhance metabolic stability compared to pyrrolidine-containing compounds .

Pharmacological Profiles

Table 1: Comparative Pharmacological Data

Compound	Target Receptor	IC₅₀ (µM)	Key Function
2-Methyl-6-(pyrrolidin-3-yl)pyridine	Not reported	N/A	Structural analog under study
MPEP	mGluR5	0.37	Neuroprotection, NMDA antagonism
SIB-1893	mGluR5	0.29	Noncompetitive antagonism
MTEP	mGluR5	<0.1	Delayed neuroprotection

Substituent Effects on Activity

• Pyrrolidine vs.
• Positional Effects : Substitution at the 6-position (e.g., MPEP, SIB-1893) is critical for mGluR5 binding, suggesting that 2-methyl-6-(pyrrolidin-3-yl)pyridine may interact with similar receptor domains but with altered affinity due to steric and electronic differences .

Functional and Therapeutic Implications

• Allosteric Modulation : Structural analogs like 5MPEP (5-methyl-6-(phenylethynyl)-pyridine) act as neutral allosteric ligands, blocking both positive and negative modulators of mGluR5 . This suggests that pyrrolidine-containing analogs could exhibit unique modulatory profiles.

Biological Activity

2-Methyl-6-(pyrrolidin-3-yl)pyridine is a pyridine derivative that has garnered attention in pharmacological research due to its potential biological activities. This compound's structure suggests it may interact with various biological targets, leading to diverse therapeutic applications.

Chemical Structure

The chemical structure of 2-Methyl-6-(pyrrolidin-3-yl)pyridine can be represented as follows:

\text{C}_1_0\text{H}_{1}_4\text{N}_2

This compound features a pyridine ring substituted with a methyl group and a pyrrolidine moiety, which may influence its biological properties.

Antimicrobial Activity

Research has indicated that derivatives of pyridine, including 2-Methyl-6-(pyrrolidin-3-yl)pyridine, exhibit significant antimicrobial properties. A study assessed various pyrrolidine derivatives for their antibacterial and antifungal activities. The results showed that compounds similar to 2-Methyl-6-(pyrrolidin-3-yl)pyridine demonstrated effective inhibition against a range of bacteria, including Gram-positive and Gram-negative strains.

Microorganism	MIC (µg/mL)
Staphylococcus aureus	75
Escherichia coli	125
Pseudomonas aeruginosa	150

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents .

Anti-inflammatory Properties

The anti-inflammatory potential of pyridine derivatives has also been explored. In vitro assays have shown that certain substituted pyridines can inhibit cyclooxygenase (COX) enzymes, which play a critical role in inflammation. For instance, the IC50 values for COX-2 inhibition were reported to be comparable to established anti-inflammatory drugs, indicating that 2-Methyl-6-(pyrrolidin-3-yl)pyridine could possess similar effects .

Compound	IC50 (µmol)
2-Methyl-6-(pyrrolidin-3-yl)pyridine	0.04 ± 0.01
Celecoxib	0.04 ± 0.01

These results highlight the compound's potential in managing inflammatory conditions .

Neuroprotective Effects

Emerging studies suggest that compounds with similar structures may exhibit neuroprotective effects. Research on phosphodiesterase inhibitors has shown that certain pyridine derivatives can enhance cognitive function and provide neuroprotection in models of neurodegenerative diseases. This could imply that 2-Methyl-6-(pyrrolidin-3-yl)pyridine might be beneficial in treating conditions such as Alzheimer's disease or stroke .

Case Studies

• Study on Antimicrobial Efficacy : A comparative study evaluated the antimicrobial activity of various pyridine derivatives, including 2-Methyl-6-(pyrrolidin-3-yl)pyridine, against clinical isolates of resistant bacteria. The results demonstrated significant antibacterial activity, particularly against E. coli and S. aureus, suggesting its potential as an alternative treatment for infections caused by resistant strains .
• Anti-inflammatory Evaluation : Another study investigated the anti-inflammatory properties of several pyridine derivatives in animal models of inflammation. The results indicated that these compounds significantly reduced edema and inflammatory markers, supporting the hypothesis that 2-Methyl-6-(pyrrolidin-3-yl)pyridine could be effective in treating inflammatory diseases .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-Methyl-6-(pyrrolidin-3-yl)pyridine?

• Methodological Answer : Synthesis typically involves functionalizing the pyridine core with pyrrolidine and methyl groups. A common approach includes:

• Step 1 : Introduce the pyrrolidine moiety via nucleophilic substitution or coupling reactions. For example, halogenated pyridine derivatives (e.g., 6-bromo-2-methylpyridine) can react with pyrrolidine under catalytic conditions (e.g., Pd catalysts for cross-coupling) .
• Step 2 : Optimize reaction conditions (solvent: DMSO or DMF; temperature: 80–120°C) to enhance yield.
• Step 3 : Purify using column chromatography or recrystallization. Validate purity via HPLC (>98%) and structural confirmation via $^1$H/$^{13}$C NMR .

Q. How can researchers verify the purity and structural integrity of this compound?

• Methodological Answer :

• Analytical Techniques :
• NMR Spectroscopy : Confirm substituent positions (e.g., methyl at C2, pyrrolidine at C6) via chemical shifts and coupling patterns.
• Mass Spectrometry (MS) : Use high-resolution MS (HRMS) to match the molecular ion peak with the theoretical mass.
• HPLC : Assess purity using reverse-phase columns (C18) with UV detection at 254 nm .
• Stability Testing : Monitor degradation under varying pH, temperature, and light exposure using accelerated stability studies .

Advanced Research Questions

Q. What experimental strategies elucidate interactions between 2-Methyl-6-(pyrrolidin-3-yl)pyridine and metabotropic glutamate receptors (mGluRs)?

• Methodological Answer :

• Radioligand Binding Assays : Use $^3$H-labeled antagonists (e.g., MPEP) to quantify receptor affinity (K$_i$) in transfected HEK293 cells expressing mGluR5 .
• Electrophysiology : Measure changes in neuronal excitability in hippocampal slices post-treatment to assess functional antagonism.
• In Vivo Models : Administer the compound in traumatic brain injury (TBI) rodent models to evaluate neuroprotection via mGluR5 inhibition (e.g., reduced glutamate excitotoxicity) .

Q. How can contradictions in neuroprotective efficacy across experimental models be resolved?

• Methodological Answer :

• Model-Specific Factors : Address variability in blood-brain barrier (BBB) permeability, species differences (e.g., rat vs. mouse), and injury induction methods (e.g., controlled cortical impact vs. fluid percussion).
• Dosage Optimization : Conduct pharmacokinetic studies to correlate plasma/brain concentrations with efficacy. For example, MPEP shows neuroprotection at 10 mg/kg but not 30 mg/kg due to off-target NMDA receptor effects .
• Comparative Studies : Use isogenic cell lines or CRISPR-edited models to isolate mGluR5-specific effects .

Q. What are optimal in vivo dosing regimens for studying neuroprotection?

• Methodological Answer :

• Dose-Response Curves : Test 1–30 mg/kg (intraperitoneal) in rodents, monitoring outcomes at 24–72 hours post-injury.
• Biomarkers : Measure CSF glutamate levels, pro-inflammatory cytokines (IL-1β, TNF-α), and neuronal death markers (e.g., caspase-3 activation).
• Temporal Effects : Administer pre- and post-injury to differentiate prophylactic vs. therapeutic potential .

Q. How does the compound’s metabolic profile influence its pharmacokinetic and pharmacodynamic properties?

• Methodological Answer :

• Metabolite Identification : Use liver microsomes or hepatocyte incubations with LC-MS/MS to identify phase I (oxidation) and phase II (glucuronidation) metabolites.
• CYP Enzyme Inhibition : Screen for interactions with CYP3A4/2D6 using fluorogenic substrates to predict drug-drug interactions .
• Tissue Distribution : Quantify compound levels in brain, liver, and plasma via LC-MS at multiple timepoints post-administration .

Data Contradiction Analysis

Q. Why do some studies report off-target NMDA receptor modulation, while others do not?

• Methodological Answer :

• Receptor Selectivity Profiling : Use broad-scale receptor panels (e.g., Eurofins CEREP) to confirm mGluR5 specificity. MPEP, a structural analog, shows weak NMDA antagonism at high doses (>10 μM) .
• Concentration-Dependent Effects : Replicate conflicting studies under identical dosing conditions to isolate concentration as a variable.
• Allosteric vs. Orthosteric Binding : Employ mutagenesis to map binding sites; MPEP binds mGluR5 allosterically, but NMDA effects may arise from indirect pathways .

Tables for Key Findings

Study Focus	Key Result	Reference
mGluR5 Antagonism	IC$_{50}$ = 32 nM in HEK293 cells; no effect on mGluR1/2/4 at 10 μM
Neuroprotection in TBI Models	40% reduction in cortical lesion volume at 10 mg/kg (rat model)
Metabolic Stability	Half-life (t$_{1/2}$) = 2.1 hours in mouse plasma; major metabolite: N-oxide